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Compound of Interest

Compound Name: 2-Isopropenylaniline

CAS No.: 52562-19-3

Cat. No.: B1294904

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
isopropenylaniline (also known as 2-(prop-1-en-2-yl)aniline), a valuable intermediate in

organic synthesis. This document is intended for researchers, scientists, and professionals in

drug development and materials science who utilize this compound in their work. The guide

summarizes key Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and

Ultraviolet-Visible (UV-Vis) spectroscopic data, and outlines generalized experimental protocols

for acquiring such data.

Summary of Spectroscopic Data
The following tables provide a consolidated view of the available spectroscopic data for 2-
isopropenylaniline.

Table 1: 1H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

the searched

literature.

Quantitative 1H NMR data with chemical shifts, multiplicities, and coupling constants for 2-
isopropenylaniline were not explicitly found in the reviewed literature. Researchers should

perform their own analysis to determine these specific values.

Table 2: 13C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

143.4 Aromatic C

142.8 Aromatic C

137.8 Aromatic C

128.2 Aromatic CH

126.5 Aromatic CH

119.2 Aromatic CH

116.3 Aromatic CH

115.1 Vinylic CH₂

24.1 Vinylic C

21.2 Methyl CH₃

This data was reported in the supplementary information of a Royal Society of Chemistry

publication.

Table 3: FTIR Spectroscopic Data
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Wavenumber (cm⁻¹) Assignment

3450 N-H stretch (asymmetric)

3278 N-H stretch (symmetric)

1614 C=C stretch (aromatic and vinylic)

1493 Aromatic ring C=C stretch

1320 C-N stretch

1155 C-H in-plane bend

1093 C-H in-plane bend

814 C-H out-of-plane bend

This data was reported in the supplementary information of a Royal Society of Chemistry

publication.

Table 4: UV-Vis Spectroscopic Data
Wavelength (λmax) nm

Molar Absorptivity (ε)
L·mol⁻¹·cm⁻¹

Solvent

Data not available in the

searched literature.

Data not available in the

searched literature.

Data not available in the

searched literature.

Quantitative UV-Vis absorption maxima and molar absorptivity values for 2-isopropenylaniline
were not explicitly found in the reviewed literature.

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data for 2-
isopropenylaniline were not found in the searched literature. However, the following are

generalized procedures for obtaining NMR, FTIR, and UV-Vis spectra for aromatic amines,

which can be adapted for this specific compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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A sample of 2-isopropenylaniline is typically dissolved in a deuterated solvent, such as

chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing a small amount of

tetramethylsilane (TMS) as an internal standard. 1H and 13C NMR spectra are then recorded

on a spectrometer operating at a suitable frequency (e.g., 400 or 500 MHz for 1H). For 1H

NMR, parameters such as the number of scans, relaxation delay, and pulse width are

optimized to obtain a high-quality spectrum. For 13C NMR, a proton-decoupled sequence is

typically used to simplify the spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy
For liquid samples like 2-isopropenylaniline, the FTIR spectrum can be obtained using the

neat liquid. A thin film of the sample is placed between two potassium bromide (KBr) or sodium

chloride (NaCl) plates. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be

used, where a drop of the sample is placed directly onto the ATR crystal. The spectrum is

typically recorded over the range of 4000 to 400 cm⁻¹, and a background spectrum is collected

and subtracted to minimize interference from atmospheric water and carbon dioxide.

Ultraviolet-Visible (UV-Vis) Spectroscopy
A dilute solution of 2-isopropenylaniline is prepared in a UV-transparent solvent, such as

ethanol, methanol, or cyclohexane. The concentration is adjusted to ensure that the

absorbance falls within the linear range of the spectrophotometer (typically below 1.0). The UV-

Vis spectrum is recorded over a specific wavelength range (e.g., 200-400 nm) using a dual-

beam spectrophotometer, with a cuvette containing the pure solvent used as a reference. The

wavelengths of maximum absorbance (λmax) are then identified from the resulting spectrum.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a generalized workflow for the spectroscopic characterization

of a chemical compound like 2-isopropenylaniline.
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Caption: Generalized workflow for the spectroscopic analysis of 2-isopropenylaniline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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